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Compound of Interest

Compound Name: Pentabromotoluene

Cat. No.: B047190

For the attention of: Researchers, scientists, and drug development professionals.

This document addresses the topic of pentabromotoluene and its applications in textile
manufacturing. However, a comprehensive review of publicly available data reveals a
significant lack of detailed application notes and experimental protocols for its use in this
industry. While pentabromotoluene is identified as a flame retardant, its use is heavily
restricted due to environmental and health concerns.

Overview of Pentabromotoluene

Pentabromotoluene is a brominated aromatic compound historically used as a flame retardant
in various materials, including textiles, plastics, rubber, and unsaturated polyesters.[1][2] Its
primary function is to inhibit or slow the spread of fire in combustible materials.

Chemical and Physical Properties:
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Property Value

Chemical Formula C7HsBrs

Molar Mass 486.62 g/mol

Appearance White to light yellow crystalline powder
Melting Point 285-286 °C

Solubility in Water Insoluble

Source:[2][3][4]

Application in Textile Manufacturing: A General
Perspective

The application of flame retardants like pentabromotoluene in textiles is a part of the chemical
finishing process.[5] This process aims to impart specific functional properties to the fabric. In
the case of flame retardancy, the goal is to meet safety standards for various end-products
such as upholstery, curtains, and protective clothing.

Due to the lack of specific protocols for pentabromotoluene, a generalized workflow for the
application of such flame retardants is presented below. It is crucial to note that this is a
hypothetical representation and does not constitute a recommendation for the use of
pentabromotoluene.

Fabric Preparation Flame Retardant Application Post-Treatment Quality Control

Padding/Coating with Flame Retardancy Testing
Scouring & Washing Drying Pentabromotoluene Formulation Drying Curing Washing Final Drying (e.g., Vertical Flame Test)

Click to download full resolution via product page

Caption: Generalized workflow for textile flame retardant finishing.
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Health, Safety, and Regulatory Status

The use of pentabromotoluene and other brominated flame retardants is a significant concern
for human health and the environment. These substances can be persistent, bioaccumulative,
and toxic.[1] Due to these concerns, pentabromotoluene is subject to regulatory scrutiny and
is included in Restricted Substance Lists (RSLs) for textiles, such as the OEKO-TEX® ECO
PASSPORT.[6] This indicates a move towards phasing out its use in the textile industry in favor
of safer alternatives.

Lack of Detailed Experimental Data

Despite its classification as a flame retardant for textiles, detailed experimental protocols,
guantitative data on application levels, and specific methodologies for its use in textile
manufacturing are not readily available in the public domain. The hazardous nature and
regulatory restrictions on pentabromotoluene likely contribute to this lack of published
information.

Conclusion

While pentabromotoluene has been identified as a flame retardant with historical applications
in the textile industry, there is a notable absence of detailed, publicly available scientific
literature and standardized protocols for its use. The significant health, safety, and
environmental concerns associated with this compound have led to its inclusion in restricted
substance lists, and the industry is actively seeking safer, more sustainable alternatives.
Therefore, the development of detailed application notes and protocols for
pentabromotoluene is not feasible and would be contrary to current industry trends and
regulatory guidance. Professionals in the field are encouraged to focus on the research and
implementation of non-hazardous flame retardant technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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